Cas no 1805256-86-3 (Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1805256-86-3
• MF: C₁₀H₇BrF₅NO₂
• MW: 348.064099550247
• CID: 4868396
• Update Time: 2025-06-11

Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H7BrF5NO2/c1-19-6(18)3-4-2-5(10(14,15)16)8(11)17-7(4)9(12)13/h2,9H,3H2,1H3
• InChI Key： PEOKHWFFEXJXFT-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=C(CC(=O)OC)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate

Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate (CAS No. 1805256-86-3): A Comprehensive Overview

Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate, identified by its CAS number 1805256-86-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, including bromine, difluoromethyl, and trifluoromethyl substituents on a pyridine core, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate consists of a pyridine ring substituted with a bromine atom at the 2-position, a difluoromethyl group at the 6-position, and a trifluoromethyl group at the 3-position. The presence of these fluorinated groups enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the acetic acid ester moiety at the 5-position provides a versatile handle for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in fluorinated pyridines due to their role in developing novel therapeutic agents. The substituents difluoromethyl and trifluoromethyl are particularly noteworthy as they can significantly influence the pharmacokinetic properties of drug candidates. For instance, these groups can improve binding affinity to biological targets and enhance resistance to enzymatic degradation. This has led to their extensive use in the development of antiviral, anticancer, and anti-inflammatory drugs.

The compound Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate has been utilized in various synthetic pathways as a key intermediate. Its bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. The acetic acid ester group can be hydrolyzed to yield a carboxylic acid, providing an additional site for modification. These features make it a versatile building block for medicinal chemists.

Recent studies have highlighted the potential of Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate in the development of novel agrochemicals. Fluorinated pyridines have shown efficacy as intermediates in the synthesis of herbicides and pesticides due to their improved stability and bioactivity. The unique combination of substituents in this compound makes it an attractive candidate for designing next-generation agrochemicals that offer enhanced performance and environmental safety.

The synthesis of Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve high yields and purity. The growing demand for this compound underscores the importance of developing efficient synthetic routes that can be scaled up for industrial applications.

The pharmacological potential of derivatives derived from Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate has been explored in several preclinical studies. Researchers have investigated its role in modulating various biological pathways, including those involved in inflammation and cancer progression. The presence of fluorinated groups is known to enhance the binding affinity of small molecules to their targets, making this compound a promising scaffold for drug discovery.

In conclusion, Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate (CAS No. 1805256-86-3) is a multifaceted compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features and versatile reactivity make it an invaluable intermediate for synthesizing bioactive molecules. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of innovative drugs and agrochemicals.